Cas no 2877761-72-1 (N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide)

• Product Name: N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide
• CAS No: 2877761-72-1
• MF: C₁₄H₁₇F₄N₃O
• MW: 319.297897100449
• CID: 5310146
• PubChem ID: 165431836
• Update Time: 2025-06-08

N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2877761-72-1
• N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide
• AKOS040887088
• F6822-2713
• N-[[4-Fluoro-1-[5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl]methyl]acetamide

• Inchi： 1S/C14H17F4N3O/c1-10(22)20-9-13(15)4-6-21(7-5-13)12-3-2-11(8-19-12)14(16,17)18/h2-3,8H,4-7,9H2,1H3,(H,20,22)
• InChI Key： YMTMAVIVQVNOPK-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=C(C(F)(F)F)C=C2)CC1)(=O)C

Computed Properties

• Exact Mass: 319.13077482g/mol
• Monoisotopic Mass: 319.13077482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 470.8±45.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide

N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide: A Comprehensive Overview

N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide, with the CAS number 2877761-72-1, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a fluorine atom and a trifluoromethyl pyridine group, along with an acetamide functional group. The unique combination of these structural elements contributes to its intriguing chemical properties and potential applications in drug discovery.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, acetylations, and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of microwave-assisted synthesis to streamline the production of similar compounds, suggesting potential scalability for this compound as well.

The structural features of N-({4-fluoro-1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}methyl)acetamide make it an attractive candidate for exploring biological activities. The presence of the trifluoromethyl group introduces electronic effects that can influence the compound's interaction with biological targets. Recent research has focused on its potential as a modulator of various enzyme activities, particularly kinases and proteases, which are critical in disease pathways such as cancer and inflammation.

In terms of pharmacokinetics, studies have shown that this compound exhibits moderate solubility in aqueous solutions and favorable permeability across biological membranes. These properties are essential for its potential use as an orally bioavailable drug. Furthermore, preliminary toxicity studies indicate that it has a relatively low acute toxicity profile, which is promising for further preclinical development.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of this compound. For example, molecular docking studies have revealed potential binding modes with key therapeutic targets, such as G-protein coupled receptors (GPCRs) and nuclear receptors. These findings align with experimental data from in vitro assays, where the compound demonstrated potent activity against specific receptor subtypes.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of this compound's efficacy in preclinical models of chronic diseases. In particular, its ability to modulate inflammatory responses has been extensively studied, with encouraging results in animal models of arthritis and neurodegenerative disorders.

The development of analogs based on the structure of N-{(4-fluoro...} has also been a focal point of research. By modifying substituents on the piperidine ring or altering the acetamide group, scientists aim to enhance potency and selectivity while maintaining favorable pharmacokinetic profiles.

In conclusion, N-{(4-fluoro...} represents a promising lead compound in drug discovery, with its unique structure offering a versatile platform for exploring diverse biological activities. As research continues to uncover its full potential, this compound is poised to contribute significantly to the development of novel therapeutic agents.